N-[4-[2,5-dioxo-3-(2-phenylethylamino)pyrrolidin-1-yl]phenyl]acetamide

• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol
• IUPAC Name: N-[4-[2,5-dioxo-3-(2-phenylethylamino)pyrrolidin-1-yl]phenyl]acetamide
• InChI: InChI=1S/C20H21N3O3/c1-14(24)22-16-7-9-17(10-8-16)23-19(25)13-18(20(23)26)21-12-11-15-5-3-2-4-6-15/h2-10,18,21H,11-13H2,1H3,(H,22,24)
• InChI Key: OCDNRGNOEIHPEV-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)N2C(=O)CC(C2=O)NCCC3=CC=CC=C3

Description

N-[4-[2,5-dioxo-3-(2-phenylethylamino)pyrrolidin-1-yl]phenyl]acetamide, also known as N-phenylacetyl-L-prolylglycine ethyl ester (Noopept), is a synthetic nootropic drug that has gained popularity among researchers due to its potential cognitive-enhancing effects.

Mechanism of Action

The exact mechanism of action of Noopept is not fully understood, but it is thought to modulate the activity of glutamate receptors in the brain. Glutamate is the primary excitatory neurotransmitter in the brain, and Noopept may enhance its activity by increasing the sensitivity of glutamate receptors. This may lead to improved synaptic plasticity, which is essential for learning and memory.
Biochemical and physiological effects:
Noopept has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons. BDNF is essential for the formation of new synapses and the maintenance of existing ones, which is crucial for learning and memory. Noopept has also been shown to reduce oxidative stress and inflammation in the brain, which may have neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of Noopept for lab experiments is its solubility in water and ethanol, which makes it easy to administer to animals or cells. Noopept is also relatively stable and has a long half-life, which allows for sustained effects. However, one limitation is that the exact dose-response relationship is not well understood, and optimal dosing may vary depending on the species and experimental conditions.

Future Directions

There are several potential future directions for research on Noopept. One area of interest is the potential therapeutic applications of Noopept for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is the development of novel analogs of Noopept with improved potency and selectivity. Additionally, further studies are needed to elucidate the exact mechanism of action and dose-response relationship of Noopept.

Synthesis Methods

Noopept is synthesized by combining N-[4-[2,5-dioxo-3-(2-phenylethylamino)pyrrolidin-1-yl]phenyl]acetamideyl-L-prolylglycine with ethyl ester. The synthesis involves several steps, including the protection of the amino and carboxyl groups, coupling of the protected amino acid with the protected glycine, deprotection of the amino group, and esterification of the carboxyl group with ethanol. The final product is a white crystalline powder that is soluble in water and ethanol.

Scientific Research Applications

Noopept has been extensively studied for its potential cognitive-enhancing effects. It has been shown to improve memory, learning, and attention in animal models and humans. Noopept has also been investigated for its neuroprotective and anti-inflammatory properties, which may have implications for the treatment of neurodegenerative diseases.